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A Technical Guide for Researchers and Drug Development Professionals

Abstract
Ethyl 4-aminophenylacetate, a versatile bifunctional molecule, serves as a crucial starting

material and intermediate in the synthesis of a wide array of biologically active compounds.

This technical guide explores the core research areas where this compound is making a

significant impact, including anti-inflammatory, anticancer, and antimicrobial drug discovery. By

providing a comprehensive overview of its applications, synthesis of key derivatives, and the

underlying mechanisms of action, this document aims to equip researchers, scientists, and

drug development professionals with the foundational knowledge to unlock the full potential of

Ethyl 4-aminophenylacetate in developing next-generation therapeutics. Detailed

experimental protocols, quantitative data summaries, and visual representations of key

signaling pathways are presented to facilitate further investigation and innovation in the field.

Introduction
Ethyl 4-aminophenylacetate (CAS No: 5438-70-0) is an organic compound featuring both an

ethyl ester and an amino functional group attached to a phenyl ring.[1] This unique structure

provides two reactive sites, making it a valuable and versatile building block in organic

synthesis.[2] Its primary application lies in the pharmaceutical industry as a key intermediate in

the production of various active pharmaceutical ingredients (APIs).[2] This guide will delve into

the established and emerging research avenues for Ethyl 4-aminophenylacetate, with a focus

on its role in the development of anti-inflammatory, anticancer, and antimicrobial agents.
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Physicochemical Properties
A summary of the key physicochemical properties of Ethyl 4-aminophenylacetate is

presented in Table 1. This data is essential for its handling, characterization, and use in

synthetic chemistry.

Table 1: Physicochemical Properties of Ethyl 4-Aminophenylacetate

Property Value Reference(s)

Molecular Formula C₁₀H₁₃NO₂ [1]

Molecular Weight 179.22 g/mol [1]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 47-50 °C [3]

Boiling Point 120-122 °C at 2 mmHg [3]

Solubility
Soluble in ethanol, ether, and

chloroform
[3]

CAS Number 5438-70-0 [1]

Potential Research Areas and Applications
Ethyl 4-aminophenylacetate serves as a scaffold for the synthesis of diverse bioactive

molecules. The following sections highlight key therapeutic areas where its derivatives have

shown significant promise.

Anti-inflammatory Agents: The Case of Actarit
Ethyl 4-aminophenylacetate is a pivotal intermediate in the synthesis of Actarit, a disease-

modifying antirheumatic drug (DMARD) used in the treatment of rheumatoid arthritis.[2][4]

The anti-inflammatory effects of Actarit are attributed to its ability to modulate the immune

system.[5] It is believed to suppress the production of pro-inflammatory cytokines, such as

Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), which play a central role in the
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pathogenesis of rheumatoid arthritis.[5][6] Furthermore, Actarit is thought to modulate the

activity of T-cells, key players in the autoimmune response that drives joint inflammation and

damage.[2][5] By inhibiting these inflammatory pathways, Actarit helps to alleviate the

symptoms and potentially slow the progression of the disease.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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